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Compound of Interest

Compound Name: 1,2-Bis(4-bromobenzoyl)hydrazine

Cat. No.: B3056214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Bis(4-
bromobenzoyl)hydrazine, including its chemical identity, structure, and relevant data for

research and development applications.

Core Chemical Information
1,2-Bis(4-bromobenzoyl)hydrazine is a symmetrical diacylhydrazine derivative. Its core

structure consists of a hydrazine molecule acylated on both nitrogen atoms by 4-bromobenzoyl

groups.

Chemical Structure:
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Reactants

Reaction

Work-up and Purification

Final Product

4-Bromobenzoyl Chloride

Dissolve Acyl Chloride in Diethyl Ether

Hydrazine Hydrate

Dissolve Base and Hydrazine in Water

Sodium Carbonate (Base)

Dropwise addition of Acyl Chloride solution
to Hydrazine solution at 0°C

Stir at Room Temperature

Filtration

Washing with Water and Ether

Recrystallization

1,2-Bis(4-bromobenzoyl)hydrazine
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Hypothetical Chitin Synthesis Inhibition Pathway

1,2-Bis(4-bromobenzoyl)hydrazine

Chitin Synthase (Enzyme)

Inhibits

Chitin Polymerization

Catalyzes

UDP-N-acetylglucosamine
(Substrate)

Binds to

Fungal Cell Wall Synthesis

Inhibition of Fungal Growth

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 1,2-Bis(4-
bromobenzoyl)hydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056214#1-2-bis-4-bromobenzoyl-hydrazine-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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